Cas no 392301-27-8 (N-5-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylthiophene-2-carboxamide)

• Product Name: N-5-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylthiophene-2-carboxamide
• CAS No: 392301-27-8
• MF: C₁₅H₁₀F₃N₃OS₃
• MW: 401.449609279633
• CID: 6100683
• PubChem ID: 4577277
• Update Time: 2025-06-13

N-5-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylthiophene-2-carboxamide
• N-(5-((4-(trifluoromethyl)benzyl)thio)-1,3,4-thiadiazol-2-yl)thiophene-2-carboxamide
• 2-Thiophenecarboxamide, N-[5-[[[4-(trifluoromethyl)phenyl]methyl]thio]-1,3,4-thiadiazol-2-yl]-
• N-[5-({[4-(trifluoromethyl)phenyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]thiophene-2-carboxamide
• 392301-27-8
• F0417-1727
• N-[5-[[4-(trifluoromethyl)phenyl]methylsulfanyl]-1,3,4-thiadiazol-2-yl]thiophene-2-carboxamide
• AKOS024577293

• Inchi： 1S/C15H10F3N3OS3/c16-15(17,18)10-5-3-9(4-6-10)8-24-14-21-20-13(25-14)19-12(22)11-2-1-7-23-11/h1-7H,8H2,(H,19,20,22)
• InChI Key： YEJSJLHECBBSGR-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NN=C(SCC3=CC=C(C(F)(F)F)C=C3)S2)=O)SC=CC=1

Computed Properties

• Exact Mass: 400.99380996g/mol
• Monoisotopic Mass: 400.99380996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 137Ų

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• pka: 6.75±0.50(Predicted)

Additional information on N-5-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylthiophene-2-carboxamide

Professional Introduction to Compound with CAS No. 392301-27-8 and Product Name: N-5-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylthiophene-2-carboxamide

N-5-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylthiophene-2-carboxamide

This compound, identified by the CAS number 392301-27-8, represents a significant advancement in the field of pharmaceutical chemistry. Its molecular structure incorporates several key functional groups that contribute to its unique chemical properties and potential biological activities. The presence of a trifluoromethyl group in the phenyl ring enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

The core structure of this compound is a thiophene derivative linked to a thiadiazole ring. Thiadiazole derivatives are well-documented for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and antiviral activities. The incorporation of a carboxamide group at the 2-position of the thiophene ring further modulates the compound's reactivity and interaction with biological targets.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage the synergistic effects of multiple pharmacophores. The combination of a thiadiazole moiety with a thiophene scaffold provides a rich chemical framework for designing molecules with enhanced biological activity. This compound exemplifies how structural modifications can lead to the discovery of new pharmacological entities with potential therapeutic applications.

One of the most compelling aspects of this compound is its potential as an inhibitor of key enzymatic pathways involved in disease progression. For instance, studies have shown that thiadiazole derivatives can interact with enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are implicated in inflammation and pain management. The presence of the sulfanyl group in this compound may enhance its binding affinity to these targets, leading to more potent and selective inhibition.

The trifluoromethyl group is another critical feature that contributes to the compound's pharmacological profile. This substituent is known to improve drug-like properties such as solubility, bioavailability, and metabolic stability. Additionally, it can enhance binding interactions by increasing lipophilicity without compromising water solubility. These characteristics make this compound a promising candidate for further development into a lead molecule for new drugs.

Recent advances in computational chemistry have enabled more accurate predictions of molecular interactions and pharmacokinetic properties. Molecular docking studies have been conducted on this compound to evaluate its binding affinity to various biological targets. These studies suggest that it may exhibit significant activity against enzymes involved in cancer cell proliferation and apoptosis. The results from these computational analyses provide valuable insights into the potential mechanisms of action of this compound.

In vitro experiments have also been performed to assess the biological activity of this compound. Initial studies indicate that it demonstrates inhibitory effects on several key enzymes relevant to inflammatory diseases. The combination of its structural features suggests that it may have therapeutic potential in conditions such as rheumatoid arthritis and inflammatory bowel disease. Further research is ongoing to fully elucidate its mechanism of action and optimize its pharmacological properties.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations that highlight the expertise required to develop complex molecular architectures. The use of advanced synthetic techniques ensures high yield and purity, which are essential for subsequent biological evaluation.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. This compound serves as an excellent example of how structural innovation can lead to the discovery of new therapeutic agents with significant clinical implications. Its unique combination of functional groups makes it a versatile scaffold for further derivatization and optimization.

The future prospects for this compound are promising, with ongoing research aimed at expanding its pharmacological profile and exploring new therapeutic applications. Preclinical studies are underway to evaluate its safety and efficacy in animal models. These studies will provide critical data necessary for advancing this compound towards clinical trials and eventual regulatory approval.

In conclusion, N-5-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylthiophene-2-carboxamide (CAS No. 392301-27-8) represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and functional groups make it a promising candidate for further development into new drugs with potential applications in various therapeutic areas.